4-(4-Fluorophenyl)-3-(4-hydroxy-3-methoxyphenoxymethyl)piperidine

Description

4-(4-Fluorophenyl)-3-(4-hydroxy-3-methoxyphenoxymethyl)piperidine, also known as HM paroxetine, is a metabolite of paroxetine . Paroxetine is an antidepressant drug . The compound is also known under several synonyms, including 4-[[(3S,4R)-4-(4-fluorophenyl)piperidin-3-yl]methoxy]-2-methoxyphenol and (-)-trans-4-[4-(4'-Fluorophenyl)-3-piperidinylmethoxy]-2-methoxyphenol . Its molecular formula is C19H22FNO3 .

This compound is created through the action of catechol O-methyltransferase (COMT) on a putative intermediate, 4R)-4-(4-fluorophenyl)-3-(3,4-dihydroxyphenoxymethyl)piperidine . COMT preferentially alkylates compounds containing phenol moieties at the 3 position, leading to the formation of HM paroxetine as the predominant metabolite . Another metabolite that may arise is (3S, 4R)-4-(4-fluorophenyl)- 3-(3-hydroxy-4-methoxyphenoxymethyl)piperidine, which differs only in the methylation position .

Another similar compound is 4-Hydroxy-3-methoxybenzaldehyde N-(4-Fluorophenyl)Thiosemicarbazone . Research assistants can highlight their contributions to publications by including a publications section in their resumes . This demonstrates their ability to contribute valuable knowledge, especially for assistants involved in academic or scientific research .

• CAS No.: 112058-90-9
• Product Name: 4-(4-Fluorophenyl)-3-(4-hydroxy-3-methoxyphenoxymethyl)piperidine
• Molecular Formula: C₁₉H₂₂FNO₃
• Molecular Weight: 331.4 g/mol
• IUPAC Name: 4-[[(3S,4R)-4-(4-fluorophenyl)piperidin-3-yl]methoxy]-2-methoxyphenol
• Standard InChI: InChI=1S/C19H22FNO3/c1-23-19-10-16(6-7-18(19)22)24-12-14-11-21-9-8-17(14)13-2-4-15(20)5-3-13/h2-7,10,14,17,21-22H,8-9,11-12H2,1H3/t14-,17-/m0/s1
• Standard InChIKey: DTXXMQRFTUCBHG-YOEHRIQHSA-N
• SMILES: COC1=C(C=CC(=C1)OCC2CNCCC2C3=CC=C(C=C3)F)O
• Canonical SMILES: COC1=C(C=CC(=C1)OCC2CNCCC2C3=CC=C(C=C3)F)O
• Synonyms: 4-(4-fluorophenyl)-3-(4-hydroxy-3-methoxyphenoxymethyl)piperidine; BRL 36610; BRL-36610
• PubChem Compound: 163876
• Last Modified: Apr 15 2024